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molecular formula C11H14FNO4S B8545687 2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester

2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester

Cat. No. B8545687
M. Wt: 275.30 g/mol
InChI Key: SIWQRGSXFPSEBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08198273B2

Procedure details

To a 2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid (64, 5.05 g, 0.0193 mol) in methylene chloride (100 mL) was added N,N-dimethylformamide (0.075 mL, 0.97 mmol) under an atmosphere of nitrogen. The reaction was cooled with ice/water, followed by slow addition of Oxalyl chloride (2.00 M of in methylene chloride, 10.8 mL, 21.6 mmol). The reaction mixture was stirred at room temperature for 3.0 hours. The reaction was cooled with ice/water, followed by addition of methanol (36.0 mL, 0.89 mol) slowly. The reaction was stirred at room temperature overnight. The reaction was concentrate and purified with silica gel column chromatography eluting with 30% ethyl acetate in hexane to give a crude white solid 4.0 g.
Name
2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid
Quantity
5.05 g
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
100 mL
Type
solvent
Reaction Step One
Name
N,N-dimethylformamide
Quantity
0.075 mL
Type
catalyst
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Oxalyl chloride
Quantity
10.8 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
methanol
Quantity
36 mL
Type
reactant
Reaction Step Five
Name
crude white solid

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[C:10]([NH:11][S:12]([CH2:15][CH2:16][CH3:17])(=[O:14])=[O:13])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[C:18](Cl)(=O)C(Cl)=O.CO>C(Cl)Cl.CN(C)C=O>[CH3:18][O:5][C:4](=[O:6])[C:3]1[CH:7]=[CH:8][CH:9]=[C:10]([NH:11][S:12]([CH2:15][CH2:16][CH3:17])(=[O:14])=[O:13])[C:2]=1[F:1]

Inputs

Step One
Name
2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid
Quantity
5.05 g
Type
reactant
Smiles
FC1=C(C(=O)O)C=CC=C1NS(=O)(=O)CCC
Name
methylene chloride
Quantity
100 mL
Type
solvent
Smiles
C(Cl)Cl
Name
N,N-dimethylformamide
Quantity
0.075 mL
Type
catalyst
Smiles
CN(C=O)C
Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
Oxalyl chloride
Quantity
10.8 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
methanol
Quantity
36 mL
Type
reactant
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 3.0 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The reaction was stirred at room temperature overnight
Duration
8 (± 8) h
CONCENTRATION
Type
CONCENTRATION
Details
The reaction was concentrate
CUSTOM
Type
CUSTOM
Details
purified with silica gel column chromatography
WASH
Type
WASH
Details
eluting with 30% ethyl acetate in hexane

Outcomes

Product
Details
Reaction Time
 3 h
Name
crude white solid
Type
product
Smiles
COC(C1=C(C(=CC=C1)NS(=O)(=O)CCC)F)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4 g
YIELD: CALCULATEDPERCENTYIELD 75.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.